3-Ethyl-3-methylazetidine-1-carbonyl chloride

• IUPAC Name: 3-ethyl-3-methylazetidine-1-carbonyl chloride
• InChI: InChI=1S/C7H12ClNO/c1-3-7(2)4-9(5-7)6(8)10/h3-5H2,1-2H3
• InChI Key: RLFSPRRYILKKFU-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CN(C1)C(=O)Cl)C
• Molecular Formula: C7H12ClNO
• Molecular Weight: 161.63 g/mol

Description

3-Ethyl-3-methylazetidine-1-carbonyl chloride, also known as EMAC, is a synthetic compound that has been widely used in scientific research. It is a carbonyl chloride derivative of azetidine, which is a four-membered heterocyclic compound. EMAC has a unique structure that makes it a valuable tool for exploring various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 3-Ethyl-3-methylazetidine-1-carbonyl chloride involves the formation of a reactive intermediate, which can react with nucleophiles such as amino groups. The reactive intermediate is generated by the reaction of 3-Ethyl-3-methylazetidine-1-carbonyl chloride with water, resulting in the formation of 3-ethyl-3-methylazetidine-1-carboxylic acid chloride. The intermediate can then react with amino groups to form stable amide bonds. This reaction is useful for modifying proteins and peptides and for synthesizing peptides with C-terminal carboxamides.
Biochemical and Physiological Effects:
3-Ethyl-3-methylazetidine-1-carbonyl chloride has been shown to have minimal biochemical and physiological effects. It is generally considered to be a non-toxic compound that does not interfere with normal cellular processes. However, it is important to note that the effects of 3-Ethyl-3-methylazetidine-1-carbonyl chloride may vary depending on the specific application and concentration used.

Advantages and Limitations for Lab Experiments

3-Ethyl-3-methylazetidine-1-carbonyl chloride has several advantages for use in lab experiments. It is a stable and easy-to-handle compound that can be synthesized in high yield. It can be used to modify proteins and peptides in a site-specific manner, which is important for studying protein-protein interactions and protein-ligand binding. However, there are also limitations to the use of 3-Ethyl-3-methylazetidine-1-carbonyl chloride. It can only modify amino groups, which limits its utility for certain applications. Additionally, the modification of proteins and peptides with 3-Ethyl-3-methylazetidine-1-carbonyl chloride can be time-consuming and may require specialized equipment.

Future Directions

There are several future directions for the use of 3-Ethyl-3-methylazetidine-1-carbonyl chloride in scientific research. One potential direction is the development of new methods for modifying proteins and peptides with 3-Ethyl-3-methylazetidine-1-carbonyl chloride. This could involve the use of different solvents or reaction conditions to improve the efficiency and specificity of the modification. Another potential direction is the use of 3-Ethyl-3-methylazetidine-1-carbonyl chloride in the synthesis of novel peptides with unique properties. This could involve the exploration of different amino acid sequences and modifications to optimize the activity and stability of the peptides. Overall, 3-Ethyl-3-methylazetidine-1-carbonyl chloride is a valuable tool for exploring various biochemical and physiological processes, and its use in scientific research is likely to continue to expand in the future.

Synthesis Methods

3-Ethyl-3-methylazetidine-1-carbonyl chloride can be synthesized by reacting 3-ethyl-3-methylazetidine with phosgene. The reaction results in the formation of 3-Ethyl-3-methylazetidine-1-carbonyl chloride, which is a white crystalline solid. The purity of 3-Ethyl-3-methylazetidine-1-carbonyl chloride can be improved by recrystallization from an appropriate solvent. The yield of 3-Ethyl-3-methylazetidine-1-carbonyl chloride is generally high, and the compound is stable under normal laboratory conditions.

Scientific Research Applications

3-Ethyl-3-methylazetidine-1-carbonyl chloride has been used in various scientific research applications, including the study of enzyme kinetics, protein modification, and peptide synthesis. 3-Ethyl-3-methylazetidine-1-carbonyl chloride can be used to modify the amino groups of lysine residues in proteins and peptides, resulting in the formation of stable amide bonds. This modification can be useful for studying protein-protein interactions and protein-ligand binding. 3-Ethyl-3-methylazetidine-1-carbonyl chloride can also be used to synthesize peptides with C-terminal carboxamides, which are important for the stability and activity of certain peptides.